Cas no 741693-77-6 (5-Hydroxy Duloxetine)

5-Hydroxy Duloxetine is a key intermediate in the synthesis of duloxetine, a serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of major depressive disorder and generalized anxiety disorder. This compound is characterized by its high purity and stability, making it a reliable precursor in pharmaceutical manufacturing. Its structural specificity ensures efficient conversion to duloxetine, minimizing unwanted byproducts. 5-Hydroxy Duloxetine is synthesized under controlled conditions to meet stringent regulatory standards, ensuring consistency in downstream applications. Its role in the production of duloxetine underscores its importance in delivering a therapeutically effective end product with precise pharmacological activity.

5-Hydroxy Duloxetine structure

Product Name:5-Hydroxy Duloxetine

CAS No:741693-77-6

MF:C₁₈H₁₉NO₂S

MW:313.41396355629

CID:2086129

PubChem ID:44344235

Update Time:2025-06-09

5-Hydroxy Duloxetine Chemical and Physical Properties

Names and Identifiers

- 5-Hydroxy Duloxetine
- 5-[(1S)-3-(methylamino)-1-thiophen-2-ylpropoxy]naphthalen-1-ol
- 5-Hydroxyduloxetine
- CHEMBL324967
- DTXCID40147625
- 5-((S)-3-Methylamino-1-thiophen-2-yl-propoxy)-naphthalen-1-ol
- BDBM50148377
- NS00116826
- Q27253839
- 24CAA38X5F
- DTXSID40225134
- 1-Naphthalenol, 5-((1S)-3-(methylamino)-1-(2-thienyl)propoxy)-
- UNII-24CAA38X5F
- 741693-77-6
- Inchi： 1S/C18H19NO2S/c1-19-11-10-17(18-9-4-12-22-18)21-16-8-3-5-13-14(16)6-2-7-15(13)20/h2-9,12,17,19-20H,10-11H2,1H3/t17-/m0/s1
- InChI Key： MBVKPOXXMWDHKB-KRWDZBQOSA-N
- SMILES： S1C=CC=C1[C@H](CCNC)OC1=CC=CC2C(=CC=CC1=2)O

Computed Properties

Exact Mass: 313.11365002Da
Monoisotopic Mass: 313.11365002Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 69.7Å²

5-Hydroxy Duloxetine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H941695-2.5mg	5-Hydroxy Duloxetine	741693-77-6	2.5mg	$207.00	2023-05-18
TRC	H941695-25mg	5-Hydroxy Duloxetine	741693-77-6	25mg	$1642.00	2023-05-18
TRC	H941695-100mg	5-Hydroxy Duloxetine	741693-77-6	100mg	$ 9200.00	2023-09-07